Cas no 3116-07-2 (Pregna-4,6-dien-20-one,3,17-bis(acetyloxy)-6-methyl-, (3b)-)

• Product name: Pregna-4,6-dien-20-one,3,17-bis(acetyloxy)-6-methyl-, (3b)-
• CAS No: 3116-07-2
• MF: C₂₆H₃₆O₅
• MW: 428.56104
• CID: 308943
• PubChem ID: 197015

Pregna-4,6-dien-20-one,3,17-bis(acetyloxy)-6-methyl-, (3b)- Chemical and Physical Properties

Names and Identifiers

• Pregna-4,6-dien-20-one,3,17-bis(acetyloxy)-6-methyl-, (3b)-
• Pregna-4,6-dien-20-one, 3,17-bis(acetyloxy)-6-methyl-, (3-beta)-
• Q27252498
• 6-METHYLPREGNA-4,6-DIEN-3-.BETA., 17-.ALPHA.-DIOL-20-ONE DIACETATE
• Mepregenol diacetate
• 1JI0G99BDO
• UNII-1JI0G99BDO
• Pregna-4,6-dien-20-one, 3-beta,17-dihydroxy-6-methyl-, diacetate
• DTXSID40953248
• 3116-07-2
• (3S,8R,9S,10R,13S,14S,17R)-17-Acetyl-6,10,13-trimethyl-2,3,8,9,10,11,12,13,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthrene-3,17-diyl diacetate
• 6-methylpregna-4,6-dien-3 beta,17 alpha-diol-20-one diacetate
• Diamol
• PREGNA-4,6-DIEN-20-ONE, 3,17-BIS(ACETYLOXY)-6-METHYL-, (3.BETA.)-
• [(3S,8R,9S,10R,13S,14S,17R)-17-acetyl-17-acetyloxy-6,10,13-trimethyl-1,2,3,8,9,11,12,14,15,16-decahydrocyclopenta[a]phenanthren-3-yl] acetate
• Acetomepregenol

• Inchi： InChI=1S/C26H36O5/c1-15-13-20-21(24(5)10-7-19(14-23(15)24)30-17(3)28)8-11-25(6)22(20)9-12-26(25,16(2)27)31-18(4)29/h13-14,19-22H,7-12H2,1-6H3/t19-,20+,21-,22-,24+,25-,26-/m0/s1
• InChI Key： SDHHPVPFUVQWKY-AVHYYFBHSA-N
• SMILES： CC1=C[C@@H]2[C@H](CC[C@@]3(C)[C@H]2CC[C@@]3(C(=O)C)OC(=O)C)[C@@]4(C)CC[C@@H](C=C14)OC(=O)C

Computed Properties

• Exact Mass: 428.25638
• Monoisotopic Mass: 428.25627424g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 884
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 69.7Ų

Experimental Properties

• PSA: 69.67